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Compound of Interest

Compound Name: ST-1006

Cat. No.: B15140489 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ST-1006, a colorless liquid with a sweet, pungent odor. The following guidelines are intended

for researchers, scientists, and drug development professionals to ensure safe handling and

compliance with environmental regulations.

Disclaimer: The identity of "ST-1006" is not definitively established in publicly available safety

documents. This guide is based on a Material Safety Data Sheet (MSDS) for a substance with

similar characteristics. Users should always consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for the exact product in use.

Quantitative Data Summary
The following table summarizes the key quantitative data for ST-1006 based on the available

MSDS.[1]
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Property Value

Physical State Colorless liquid

Odor Sweet, pungent

Specific Gravity 0.830 @ 60°F / 15°C

Acute Dermal LD50 (Rabbits) 8 - 12 g/kg

Primary Skin Irritation Index (Rabbits) 4.6 (Maximum score is 8.0)

Primary Eye Irritation Index (Rabbits) 27 at 24 hours (Maximum score is 110)

Ecotoxicity (Fathead Minnows) 96h LC50 = 1.01 mg/l

Biodegradability 75% removal after 46 days (OECD Test 301B)

Disposal Protocol
The primary guideline for the disposal of ST-1006 is to adhere to local, state, provincial, and

federal laws and regulations.[1] Based on the available information, unused ST-1006 and its

empty containers may be disposed of as non-hazardous waste.[1] However, it is crucial to

prevent the contamination of lakes, streams, ponds, groundwater, or soil.[1]

Step-by-Step Disposal Procedure:

Container Management:

Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,

flame, sparks, static electricity, or other sources of ignition, as they may explode and

cause injury or death.[1]

Empty drums should be completely drained and properly bunged.[1]

Promptly return empty drums to a drum reconditioner or dispose of them properly.[1]

Waste Classification:

Any unused product or empty containers may be classified as non-hazardous for disposal

purposes, in accordance with state and federal requirements.[1]
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Spill Management:

Be aware that spills may be slippery and can cause falls.[1]

In case of a spill, contain the material and prevent it from entering waterways.

Disposal Decision Pathway

Assess ST-1006 Waste

Is the container empty?

Is it unused product?

Has a spill occurred?

Completely drain and properly bung the container.

Yes No

Return to drum reconditioner or dispose of properly.

Warning: Do not expose container to heat or ignition sources.

Dispose of as non-hazardous waste in accordance with local, state, and federal regulations.

Yes No

Contain the spill. 
Prevent entry into waterways.

Yes

Dispose of waste material according to regulations.
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Caption: Logical workflow for the proper disposal of ST-1006 and management of its

containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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